Cas no 2248202-45-9 ((2R)-3-Cyclopropyl-2,3-dimethylbutan-1-ol)

• Product Name: (2R)-3-Cyclopropyl-2,3-dimethylbutan-1-ol
• CAS No: 2248202-45-9
• MF: C₉H₁₈O
• MW: 142.238623142242
• CID: 6535698
• PubChem ID: 137941497
• Update Time: 2025-08-02

(2R)-3-Cyclopropyl-2,3-dimethylbutan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-6506935
• 2248202-45-9
• (2R)-3-Cyclopropyl-2,3-dimethylbutan-1-ol

• Inchi： 1S/C9H18O/c1-7(6-10)9(2,3)8-4-5-8/h7-8,10H,4-6H2,1-3H3/t7-/m0/s1
• InChI Key： PGDVCYKRBTWSLF-ZETCQYMHSA-N
• SMILES： OC[C@H](C)C(C)(C)C1CC1

Computed Properties

• Exact Mass: 142.135765193g/mol
• Monoisotopic Mass: 142.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2Ų

Additional information on (2R)-3-Cyclopropyl-2,3-dimethylbutan-1-ol

Introduction to (2R)-3-Cyclopropyl-2,3-dimethylbutan-1-ol (CAS No. 2248202-45-9)

(2R)-3-Cyclopropyl-2,3-dimethylbutan-1-ol (CAS No. 2248202-45-9) is a chiral alcohol with a unique molecular structure that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its cyclopropyl and dimethyl substituents, which confer distinct chemical and biological properties. In this comprehensive introduction, we will delve into the structural features, synthetic methods, and potential applications of (2R)-3-Cyclopropyl-2,3-dimethylbutan-1-ol.

The molecular formula of (2R)-3-Cyclopropyl-2,3-dimethylbutan-1-ol is C₁₀H₂₀O, and its molecular weight is approximately 156.26 g/mol. The compound's chiral center at the 2-position imparts optical activity, making it a valuable building block for the synthesis of enantiomerically pure compounds. The presence of the cyclopropyl ring and the two methyl groups at the 3-position further enhances its structural complexity and reactivity.

Recent advancements in synthetic organic chemistry have led to the development of efficient and scalable methods for the preparation of (2R)-3-Cyclopropyl-2,3-dimethylbutan-1-ol. One notable approach involves the asymmetric hydrogenation of a prochiral ketone precursor using a chiral ruthenium catalyst. This method has been reported to achieve high enantioselectivity (ee > 99%) and yield (up to 95%). Another synthetic route involves the use of organocatalytic processes, which have gained popularity due to their environmental friendliness and operational simplicity.

In the realm of medicinal chemistry, (2R)-3-Cyclopropyl-2,3-dimethylbutan-1-ol has shown promise as a lead compound for the development of novel therapeutic agents. Its unique structure makes it an attractive scaffold for modifying existing drugs or designing new ones with improved pharmacological properties. For instance, researchers have explored its potential as a precursor for synthesizing antiviral agents targeting specific viral enzymes. Preliminary studies have indicated that derivatives of (2R)-3-Cyclopropyl-2,3-dimethylbutan-1-ol exhibit potent inhibitory activity against certain RNA viruses.

Beyond its applications in drug discovery, (2R)-3-Cyclopropyl-2,3-dimethylbutan-1-ol has also found utility in the development of chiral auxiliaries and ligands for asymmetric catalysis. Chiral auxiliaries are essential tools in organic synthesis for controlling stereochemistry during reactions. The cyclopropyl group in (2R)-3-Cyclopropyl-2,3-dimethylbutan-1-ol can be leveraged to create highly effective chiral auxiliaries that facilitate the formation of specific stereoisomers with high diastereoselectivity.

In addition to its synthetic and medicinal applications, (2R)-3-Cyclopropyl-2,3-dimethylbutan-1-ol has been studied for its potential use in materials science. Its unique combination of functional groups makes it suitable for incorporation into polymers or other advanced materials with tailored properties. For example, researchers have investigated its use as a monomer in the synthesis of biodegradable polymers with controlled degradation rates.

The physicochemical properties of (2R)-3-Cyclopropyl-2,3-dimethylbutan-1-ol, such as its boiling point (approximately 175°C), melting point (approximately -40°C), and solubility in various organic solvents, have been well-characterized. These properties make it amenable to various synthetic transformations and purification techniques. Its low toxicity and environmental compatibility further enhance its appeal as a versatile chemical building block.

In conclusion, (2R)-3-Cyclopropyl-2,3-dimethylbutan-1-ol (CAS No. 2248202-45-9) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, materials science, and beyond. Its unique structural features and favorable physicochemical properties make it an invaluable tool for researchers seeking to advance their work in these fields. As ongoing research continues to uncover new possibilities for this compound, its importance is likely to grow even further.